Cas no 1780790-76-2 (1-{2-2-(methylsulfanyl)phenylethyl}cyclopropan-1-amine)

• Product Name: 1-{2-2-(methylsulfanyl)phenylethyl}cyclopropan-1-amine
• CAS No: 1780790-76-2
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 5770778
• PubChem ID: 105461245
• Update Time: 2025-08-02

1-{2-2-(methylsulfanyl)phenylethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1751699
• 1780790-76-2
• 1-{2-[2-(methylsulfanyl)phenyl]ethyl}cyclopropan-1-amine
• 1-{2-2-(methylsulfanyl)phenylethyl}cyclopropan-1-amine

• Inchi： 1S/C12H17NS/c1-14-11-5-3-2-4-10(11)6-7-12(13)8-9-12/h2-5H,6-9,13H2,1H3
• InChI Key： AJSKECGPLPNSAY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CCC1(CC1)N

Computed Properties

• Exact Mass: 207.10817072g/mol
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-{2-2-(methylsulfanyl)phenylethyl}cyclopropan-1-amine

Comprehensive Overview of 1-{2-[2-(Methylsulfanyl)phenyl]ethyl}cyclopropan-1-amine (CAS No. 1780790-76-2)

1-{2-[2-(Methylsulfanyl)phenyl]ethyl}cyclopropan-1-amine (CAS No. 1780790-76-2) is a structurally unique organic compound featuring a cyclopropane ring linked to an amine group and a phenylethyl moiety with a methylsulfanyl substituent. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular framework combines rigidity from the cyclopropane ring with the flexibility of the ethyl bridge, making it a promising candidate for drug discovery programs targeting G-protein-coupled receptors (GPCRs) and enzyme modulation.

Recent studies highlight the growing demand for cyclopropane-containing amines in medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics. The methylsulfanyl group in this compound enhances its lipophilicity, which is critical for blood-brain barrier penetration—a key focus area for neurodegenerative disease research. Researchers are also exploring its applications in catalysis and material science, where its steric and electronic properties can influence reaction outcomes.

From an SEO perspective, users frequently search for terms like "synthesis of 1-{2-[2-(methylsulfanyl)phenyl]ethyl}cyclopropan-1-amine", "CAS 1780790-76-2 applications", and "cyclopropylamine derivatives in drug design". These queries reflect the compound's relevance in cutting-edge research. Environmental and regulatory concerns have also driven interest in green chemistry approaches for its production, aligning with global sustainability trends.

The compound's stereochemistry and conformational stability are additional hotspots for investigation. Computational modeling studies suggest that the cyclopropane-amine motif can induce specific bioactive conformations, a topic widely discussed in recent publications. Furthermore, its potential as a chiral building block for asymmetric synthesis has attracted attention from synthetic chemists aiming to develop enantioselective methodologies.

In summary, 1-{2-[2-(Methylsulfanyl)phenyl]ethyl}cyclopropan-1-amine represents a multifaceted tool for modern chemical research. Its combination of structural features addresses multiple industry needs, from pharmaceutical intermediates to advanced material precursors, while ongoing studies continue to uncover novel applications. This positions CAS No. 1780790-76-2 as a compound of enduring scientific and commercial value.